Cas no 2229135-23-1 (1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene)
2229135-23-1 structure
Product Name:1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene
CAS No:2229135-23-1
MF:C10H8BrClO
MW:259.526921272278
CID:6474067
PubChem ID:165640576
Update Time:2024-01-07
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene
- 2229135-23-1
- EN300-1927832
-
- Inchi： 1S/C10H8BrClO/c1-3-4-7-5-8(12)6-9(11)10(7)13-2/h1,5-6H,4H2,2H3
- InChI Key： QHGNQEMTRHJARK-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(CC#C)=C1OC)Cl
Computed Properties
- Exact Mass: 257.94471g/mol
- Monoisotopic Mass: 257.94471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1927832-0.05g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1927832-0.1g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1927832-0.25g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1927832-0.5g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1927832-1.0g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1927832-2.5g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1927832-5.0g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1927832-10.0g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1927832-1g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 1g |
$1100.0 | 2023-09-17 | ||
| Enamine | EN300-1927832-5g |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene |
2229135-23-1 | 5g |
$3189.0 | 2023-09-17 |
1-bromo-5-chloro-2-methoxy-3-(prop-2-yn-1-yl)benzene Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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